Cas no 68743-78-2 ( )

• Product Name: &nbsp
• CAS No: 68743-78-2
• MF: C₁₅H₃₂N₄O₄
• MW: 332.438983917236
• CID: 872336
• PubChem ID: 194393
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-β-L-lyxo-heptopyranosyl)-4-O-methyl-5-methylamino-2,3,5-trideoxy-D-allo-inositol
• 3-amino-2-[3-amino-6-(1-aminoethyl)oxan-2-yl]oxy-5-methoxy-6-(methylamino)cyclohexan-1-ol
• L-chiro-Inositol, 4-amino-1,4,5-trideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-6-O-methyl-1-(methylamino)-
• Antibiotic KA 6606II
• DTXSID10988446
• 6-amino-2-hydroxy-4-methoxy-3-(methylamino)cyclohexyl 2,6-diamino-2,3,4,6,7-pentadeoxyheptopyranoside
• 2-Deoxyfortimycin B
• KA 6606II
• 68743-78-2
• 71657-28-8
• D-allo-Inositol, 2-amino-2,3,5-trideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-4-O-methyl-5-(methylamino)-
• 5-Deoxyfortimycin B
• Sporaricin B
•  

• Inchi： 1S/C15H32N4O4/c1-7(16)10-5-4-8(17)15(22-10)23-14-9(18)6-11(21-3)12(19-2)13(14)20/h7-15,19-20H,4-6,16-18H2,1-3H3
• InChI Key： YGRYQFMCQIZSDG-UHFFFAOYSA-N
• SMILES： O(C1C(CCC(C(C)N)O1)N)C1C(CC(C(C1O)NC)OC)N

Computed Properties

• Exact Mass: 332.24235551g/mol
• Monoisotopic Mass: 332.24235551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides